Cas no 2228277-15-2 (5-bromo-3-methylfuran-2-carbothioamide)

• Product Name: 5-bromo-3-methylfuran-2-carbothioamide
• CAS No: 2228277-15-2
• MF: C₆H₆BrNOS
• MW: 220.086939334869
• CID: 5909900
• PubChem ID: 165678703
• Update Time: 2025-10-29

5-bromo-3-methylfuran-2-carbothioamide Chemical and Physical Properties

Names and Identifiers

• 5-bromo-3-methylfuran-2-carbothioamide
• 2228277-15-2
• EN300-1904964

• Inchi： 1S/C6H6BrNOS/c1-3-2-4(7)9-5(3)6(8)10/h2H,1H3,(H2,8,10)
• InChI Key： UVZQDUXXIOFRDF-UHFFFAOYSA-N
• SMILES： BrC1=CC(C)=C(C(N)=S)O1

Computed Properties

• Exact Mass: 218.93535g/mol
• Monoisotopic Mass: 218.93535g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 71.2Ų

Additional information on 5-bromo-3-methylfuran-2-carbothioamide

Recent Advances in the Study of 5-Bromo-3-methylfuran-2-carbothioamide (CAS: 2228277-15-2) and Its Applications in Chemical Biology and Medicine

The compound 5-bromo-3-methylfuran-2-carbothioamide (CAS: 2228277-15-2) has recently emerged as a promising candidate in the field of chemical biology and medicinal chemistry. This heterocyclic thioamide derivative has garnered significant attention due to its unique structural features and potential biological activities. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its therapeutic applications. The compound's furan-thioamide scaffold is particularly noteworthy, as it offers a versatile platform for drug design and development.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the antimicrobial properties of 5-bromo-3-methylfuran-2-carbothioamide against drug-resistant bacterial strains. The compound demonstrated potent inhibitory effects against methicillin-resistant Staphylococcus aureus (MRSA) and extended-spectrum β-lactamase (ESBL)-producing Escherichia coli, with minimum inhibitory concentrations (MICs) ranging from 2-8 μg/mL. Molecular docking studies suggested that the compound likely targets bacterial cell wall synthesis enzymes, particularly penicillin-binding proteins (PBPs).

Another significant development was reported in Bioorganic & Medicinal Chemistry Letters, where 5-bromo-3-methylfuran-2-carbothioamide was identified as a potential kinase inhibitor. The compound showed selective inhibition of cyclin-dependent kinase 2 (CDK2) with an IC₅₀ of 0.87 μM, making it a promising lead for anticancer drug development. Structural-activity relationship (SAR) studies revealed that the bromo substituent at the 5-position and the thioamide group are critical for maintaining this inhibitory activity.

The synthetic accessibility of 5-bromo-3-methylfuran-2-carbothioamide has also been improved through recent methodological advances. A 2024 paper in Organic Process Research & Development described a novel one-pot synthesis using 3-methylfuran-2-carboxylic acid as starting material, achieving an overall yield of 78% with excellent purity (>99%). This scalable procedure addresses previous challenges in the large-scale production of this compound.

From a toxicological perspective, preliminary in vivo studies in rodent models have shown favorable pharmacokinetic profiles for 5-bromo-3-methylfuran-2-carbothioamide, with good oral bioavailability (62%) and moderate plasma half-life (4.2 hours). These findings, published in Xenobiotica, suggest that the compound may be suitable for further preclinical development.

Looking forward, researchers are particularly excited about the potential of 5-bromo-3-methylfuran-2-carbothioamide as a multifunctional pharmacophore. Its ability to interact with diverse biological targets while maintaining relatively low cytotoxicity (CC₅₀ > 100 μM in HEK293 cells) makes it an attractive scaffold for the development of novel therapeutic agents. Current research efforts are focused on exploring its applications in neurodegenerative diseases and metabolic disorders.